Cas no 1805994-47-1 (Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805994-47-1
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4850941
• Update Time: 2025-05-19

Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8(14)3-2-4(9)6(10)13-5(3)7(11)12/h2,7H,1H3
• InChI Key： ARBLKBQEPUBJGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(C(=O)OC)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate

Introduction to Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805994-47-1)

Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805994-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the pyridine derivatives class, a group known for its diverse biological activities and industrial applications.

The molecular structure of Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate features a pyridine core substituted with multiple functional groups, including two chlorine atoms at the 2 and 3 positions, a difluoromethyl group at the 6 position, and a carboxylate ester at the 5 position. This unique arrangement of substituents contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their role as key scaffolds in many biologically active molecules. The presence of electron-withdrawing groups such as chlorine and difluoromethyl enhances the electrophilicity of the pyridine ring, facilitating various chemical transformations that are useful in drug discovery.

One of the most compelling aspects of Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate is its utility as a building block in the synthesis of more complex molecules. The ester functionality at the 5 position allows for further derivatization through hydrolysis or transesterification reactions, enabling the creation of a wide range of pharmacophores. This flexibility has made it a popular choice for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of this compound in the development of agrochemicals. Pyridine derivatives are well-known for their insecticidal and fungicidal properties, and modifications to their structure can lead to compounds with enhanced biological activity. The combination of chlorine and difluoromethyl groups in Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate has been shown to improve its potency against various pests while maintaining environmental safety.

The synthesis of Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination and fluorination reactions on a pyridine precursor, followed by esterification to introduce the carboxylate group. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing the environmental impact of manufacturing this compound.

The pharmacological profile of derivatives derived from Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate has been explored in several preclinical studies. These investigations have revealed promising results in terms of antimicrobial activity, anti-inflammatory effects, and potential applications in treating neurological disorders. The electron-deficient nature of the pyridine ring enhances binding affinity to biological targets, making it an attractive scaffold for drug development.

In conclusion, Methyl 2,3-dichloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805994-47-1) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic uses for pyridine derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.